N,N'-Dimethyl-1,3-propanediamine
Overview
Description
N,N’-Dimethyl-1,3-propanediamine (DMPA) is a chemical crosslinking reagent . It is employed as a pharmaceutical intermediate and is an important raw material used in organic synthesis, agrochemicals, and dye stuffs .
Synthesis Analysis
A fiber catalyst for Knoevenagel condensation has been prepared by aminating a commercially available polyacrylonitrile fiber with N,N-dimethyl-1,3-propanediamine .Molecular Structure Analysis
The molecular formula of N,N’-Dimethyl-1,3-propanediamine is C5H14N2 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
N,N’-Dimethyl-1,3-propanediamine has been used as a structure directing molecule in the synthesis of two crystalline aluminophosphates .Physical And Chemical Properties Analysis
N,N’-Dimethyl-1,3-propanediamine has a molar mass of 102.181 g·mol^-1, a density of 0.817 g/mL, and a boiling point of 145 °C .Scientific Research Applications
Intermediate in Production of Various Agents
“N,N’-Dimethyl-1,3-propanediamine” is used as an intermediate in the production of various agents. These include binding agents, ion-exchange materials, flocculating agents for water treatment, cosmetic agents, washing and cleaning agents (betaines), and additives for petrol and other fuels .
Polyurethane Fibers and Lubricants
This compound plays a significant role in the production of polyurethane fibers and lubricants. Polyurethane fibers are used in various applications, including clothing, upholstery, and industrial fabrics .
Dyes and Agrochemicals
“N,N’-Dimethyl-1,3-propanediamine” is also used in the production of dyes and agrochemicals. Dyes produced using this compound can be used in textiles, plastics, and other materials. Agrochemicals, such as pesticides and fertilizers, are essential for modern agriculture .
Photographic and Textile Industries
This compound is used in agents for the photographic and textile industries. In photography, it can be used in the development process. In the textile industry, it can be used in dyeing, finishing, and treatment processes .
Cleavage of N-Alkylphthalimide Derivatives
“N,N’-Dimethyl-1,3-propanediamine” is useful for the cleavage of N-alkylphthalimide derivatives to give primary amines. This is an alternative to methyl hydrazine .
Hardener in Epoxy Resins
This compound is used directly as a hardener in epoxy resins in the plastics industry. Epoxy resins have a wide range of applications, including coatings, adhesives, and composite materials .
Cross-Linking Agent for Cellulose Fibers
“N,N’-Dimethyl-1,3-propanediamine” is used as a cross-linking agent for cellulose fibers in the paper industry. This can improve the strength and durability of paper products .
Anti-Shrinking Agent for Leather
Lastly, this compound is used as an anti-shrinking agent for leather. This can help to maintain the size and shape of leather products, improving their quality and lifespan .
Mechanism of Action
Mode of Action
DMPA has been reported to act as a catalyst in the Knoevenagel condensation . In this reaction, DMPA facilitates the condensation of carbonyl compounds with active methylene compounds to form carbon-carbon double bonds .
Biochemical Pathways
The primary biochemical pathway involving DMPA is the Knoevenagel condensation . This reaction is a cornerstone of organic chemistry, leading to the formation of various important compounds .
Pharmacokinetics
Due to its small size and polar nature, it is expected to have good solubility in water, which could influence its absorption and distribution .
Result of Action
The primary result of DMPA’s action as a catalyst in the Knoevenagel condensation is the formation of carbon-carbon double bonds . This can lead to the synthesis of a wide range of organic compounds .
Action Environment
The action of DMPA can be influenced by various environmental factors. For instance, the efficiency of DMPA as a catalyst in the Knoevenagel condensation can be affected by the reaction temperature and the pH of the reaction medium . Furthermore, DMPA is a flammable and corrosive substance, and its handling and storage require appropriate safety measures .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N,N'-dimethylpropane-1,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H14N2/c1-6-4-3-5-7-2/h6-7H,3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQUPIHHYKUEXQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCCNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8059398 |
Source
|
| Record name | N,N'-Dimethylpropane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
102.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N'-Dimethyl-1,3-propanediamine | |
CAS RN |
111-33-1 |
Source
|
| Record name | N,N′-Dimethyl-1,3-propanediamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=111-33-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N,N'-Dimethyl-1,3-propylenediamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000111331 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Propanediamine, N1,N3-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N,N'-Dimethylpropane-1,3-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059398 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N,N'-dimethylpropane-1,3-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.509 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N,N′-Dimethyl-1,3-propylenediamine | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CY959B4RZ2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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